Cas no 807361-46-2 (2-bromo-4-methyl-3-oxo-pentanoic acid phenylamide)

• Product Name: 2-bromo-4-methyl-3-oxo-pentanoic acid phenylamide
• CAS No: 807361-46-2
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 2140604
• PubChem ID: 11644882
• Update Time: 2025-04-21

2-bromo-4-methyl-3-oxo-pentanoic acid phenylamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-methyl-3-oxo-pentanoic acid phenylamide
• bromo-4-methyl-3-oxo-pentanoic acid phenylamide
• SCHEMBL926327
• DB-313682
• 807361-46-2

• Inchi： 1S/C12H14BrNO2/c1-8(2)11(15)10(13)12(16)14-9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,14,16)
• InChI Key： HXNNKIVLRVOAMV-UHFFFAOYSA-N
• SMILES： BrC(C(NC1C=CC=CC=1)=O)C(C(C)C)=O

Computed Properties

• Exact Mass: 283.02100
• Monoisotopic Mass: 283.02079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17000
• LogP: 2.68670